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Compound of Interest

Compound Name: Salpyran dihydrochloride

Cat. No.: B10856861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Salpyran dihydrochloride is a synthetic, tetradentate chelating agent demonstrating high

selectivity and affinity for copper(II) ions. This technical guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and its primary mechanism of

action, which involves the inhibition of reactive oxygen species (ROS) formation. Detailed

summaries of its synthesis and key experimental evaluations are presented to support its

potential as a therapeutic agent in pathologies associated with copper dyshomeostasis, such

as neurodegenerative diseases.

Chemical Structure and Identification
Salpyran, chemically named 2-(((2-((pyridin-2-ylmethyl)amino)ethyl)amino)methyl)phenol, is a

3N,O tetradentate ligand. The dihydrochloride salt form enhances its stability and solubility for

experimental use.

Table 1: Chemical Identifiers of Salpyran Dihydrochloride
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Identifier Value

IUPAC Name

2-(((2-((pyridin-2-

ylmethyl)amino)ethyl)amino)methyl)phenol;dihy

drochloride

Molecular Formula C₁₅H₂₁Cl₂N₃O

Molecular Weight 330.25 g/mol

SMILES String
OC1=CC=CC=C1CNCCNCC2=NC=CC=C2.

[H]Cl.[H]Cl

CAS Number 2719737-44-5 (for Salpyran base)

Physicochemical and Pharmacological Properties
Salpyran has been designed to exhibit drug-like properties, including the potential for blood-

brain barrier permeation. Its high affinity for Cu(II) is a key characteristic, making it a potent

agent for correcting copper imbalances.

Table 2: Physicochemical and Pharmacological Data for Salpyran

Property Value Reference

Appearance Light yellow to brown solid

pCu 10.65

Cu(II)/Zn(II) Selectivity 4.60

Calculated logP 1.73

Solubility
DMSO: 100 mg/mL (302.80

mM)

Storage (Solid)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
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Mechanism of Action: Copper Chelation and ROS
Inhibition
Salpyran's primary mechanism of action is the selective chelation of Cu(II) ions. In pathological

conditions where copper dyshomeostasis contributes to oxidative stress, free or loosely bound

copper ions can participate in Fenton-like reactions, generating highly damaging reactive

oxygen species (ROS) from hydrogen peroxide (H₂O₂). Salpyran binds to Cu(II) with high

affinity, forming a stable monocationic complex ([Cu(II)(3N,1O)]⁺) at physiological pH. This

sequestration prevents the copper ion from cycling through redox states and catalyzing the

formation of ROS, thereby mitigating oxidative damage.
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Pathological State

Therapeutic Intervention

Free Cu(II)

Reactive Oxygen Species (ROS) Fenton-like
 reaction

Stable [Cu(II)-Salpyran]
Complex

H₂O₂

Oxidative Stress
& Cellular Damage

Salpyran
 Chelates

Prevention of
ROS Formation
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N-Boc-ethylenediamine

Reductive Amination (Step 1)

Salicylaldehyde
or 2-formylpyridine

Deprotection (Boc removal)

Amine Precursor (1 or 2)

Reductive Amination (Step 2)
+ Stoichiometric Base (NEt₃)

Second Aldehyde

Final Product: Salpyran
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Control Condition

Experimental Condition

Cu(II) + H₂O₂

Rapid Substrate
Oxidation

Addition of
Salpyran

Substrate
(e.g., Ascorbate, Peptide)

[Cu(II)-Salpyran] Complex

Inhibition of
Substrate Oxidation

Substrate
(e.g., Ascorbate, Peptide)
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structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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